Cas no 523-98-8 (5'-Xanthylic acid)

5'-Xanthylic acid structure
5'-Xanthylic acid structure
Product Name:5'-Xanthylic acid
CAS No:523-98-8
MF:C10H13N4O9P
MW:364.205383062363
CID:373258
PubChem ID:73323
Update Time:2025-04-19

5'-Xanthylic acid Chemical and Physical Properties

Names and Identifiers

    • 5'-Xanthylic acid
    • 5'-xanthylic acid, ion(2-)
    • (9-D-Ribosylxanthine)-5'-phosphate
    • 5\'-xanthylic acid
    • Xanthosine 5'-monophosphate
    • XANTHOSINE-5'-MONOPHOSPHATE
    • Xanthosine 5'-phosphate
    • Xanthosine monophosphate
    • Xanthosine, mono(dihydrogen phosphate) (ester)
    • A848951
    • ((2S,3R,4S,5S)-5-(2,6-dihydroxy-9H-purin-9-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl)methyl dihydrogen phosphate
    • 1pkx
    • Xanthylic acid
    • Q3132209
    • XMP
    • DTXSID20966674
    • PD006971
    • NS00069869
    • EN300-7430402
    • 523-98-8
    • CHEBI:15652
    • 9-[(2~{R},3~{R},4~{S},5~{R})-3,4-bis(oxidanyl)-5-[[tris(oxidanyl)-$l^{5}-phosphanyl]oxymethyl]oxolan-2-yl]-2-oxidanyl-1~{H}-purin-6-one
    • xanthosine-5-phosphate
    • [(2R,3S,4R,5R)-5-(2,6-dioxo-3H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
    • CHEMBL1206243
    • 1m9n
    • Q50362394
    • {[(2R,3S,4R,5R)-5-(2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}phosphonic acid
    • xanthosine-5'-phosphate
    • Y29K672ETF
    • SCHEMBL188739
    • Ammonium ((2R,3S,4R,5R)-5-(2,6-dihydroxy-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl phosphate
    • HYJ
    • xanthosine-5'-P
    • (((2R,3S,4R,5R)-5-(2,6-DIOXO-2,3,6,9-TETRAHYDRO-1H-PURIN-9-YL)-3,4-DIHYDROXYOXOLAN-2-YL)METHOXY)PHOSPHONIC ACID
    • 1lol
    • 5'-xanthonylate monophosphate
    • C00655
    • 5'-xanthylate dianion
    • Inchi: 1S/C10H13N4O9P/c15-5-3(1-22-24(19,20)21)23-9(6(5)16)14-2-11-4-7(14)12-10(18)13-8(4)17/h2-3,5-6,9,15-16H,1H2,(H2,19,20,21)(H2,12,13,17,18)/t3-,5-,6-,9-/m1/s1
    • InChI Key: DCTLYFZHFGENCW-UUOKFMHZSA-N
    • SMILES: P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(NC(NC2=3)=O)=O)O1)O)O

Computed Properties

  • Exact Mass: 362.02643
  • Monoisotopic Mass: 364.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 585
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _4
  • Topological Polar Surface Area: 193A^2

Experimental Properties

  • Density: 2.47±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 200 ºC
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.921
  • Solubility: Slightly soluble (4 g/l) (25 º C),
  • PSA: 198.13
  • LogP: -1.15760

5'-Xanthylic acid Security Information

  • Storage Condition:2-8°C

5'-Xanthylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7430402-0.05g
{[(2R,3S,4R,5R)-5-(2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}phosphonic acid
523-98-8 95%
0.05g
$353.0 2024-05-24

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